Cas no 884873-96-5 (7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one)
884873-96-5 structure
Product Name:7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
CAS No:884873-96-5
MF:C10H5BrN2OS
MW:281.128499746323
CID:2108300
PubChem ID:59380494
Update Time:2025-04-21
7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- 884873-96-5
- ISNYDCUKAAQLHS-UHFFFAOYSA-N
- DA-35809
- SCHEMBL2307979
- SCHEMBL12429413
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- Inchi: 1S/C10H5BrN2OS/c11-5-1-2-6-7(3-5)15-10-8(6)9(14)12-4-13-10/h1-4H,(H,12,13,14)
- InChI Key: ISNYDCUKAAQLHS-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)SC1=C2C(NC=N1)=O
Computed Properties
- Exact Mass: 279.93060Da
- Monoisotopic Mass: 279.93060Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.7Ų
7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
884873-96-5 (7-bromo[1]benzothieno[2,3-d]pyrimidin-4(3H)-one) Related Products
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